Cas no 15850-30-3 (4-(4-propoxyphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-propoxyphenyl)-1,3-thiazol-2-amine
• CAS No: 15850-30-3
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 3081522
• PubChem ID: 1622517
• Update Time: 2025-04-24

4-(4-propoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Propoxy-phenyl)-thiazol-2-ylamine
• AKOS BC-2726
• AURORA 10059
• AKOS BBS-00007990
• IFLAB-BB F1386-0383
• TIMTEC-BB SBB011698
• 4-(4-propoxyphenyl)thiazol-2-amine
• 4-(4-PROPOXYPHENYL)-1,3-THIAZOL-2-AMINE
• Z56174393
• SCHEMBL3143838
• STK805107
• G25395
• Oprea1_277919
• AKOS000112481
• F0174-0092
• 15850-30-3
• Oprea1_036937
• EN300-02231
• AN-038/12979017
• QAA85030
• 4-(4-propoxyphenyl)-1,3-thiazol-2-amine

• MDL： MFCD01853551
• Inchi： 1S/C12H14N2OS/c1-2-7-15-10-5-3-9(4-6-10)11-8-16-12(13)14-11/h3-6,8H,2,7H2,1H3,(H2,13,14)
• InChI Key： CLPZNBPIUKEMTL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=CC=1)OCCC

Computed Properties

• Exact Mass: 234.08268425g/mol
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 414.1±28.0 °C at 760 mmHg
• Flash Point: 204.2±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-propoxyphenyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-propoxyphenyl)-1,3-thiazol-2-amine

4-(4-Propoxy-phenyl)-thiazol-2-ylamine: A Comprehensive Overview

4-(4-Propoxy-phenyl)-thiazol-2-ylamine (CAS No. 15850-30-3) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a thiazole ring substituted with a propoxyphenyl group, which imparts distinctive electronic and steric properties.

The synthesis of 4-(4-propoxyphenyl)thiazol-2-ylamine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production of this compound, reducing reaction times and minimizing by-products.

One of the most promising applications of 4-(4-propoxyphenyl)thiazol-2-ylamine lies in its role as an intermediate in drug discovery. The thiazole moiety is known for its bioactivity, and the substitution pattern on the aromatic ring can be tailored to enhance pharmacokinetic properties such as solubility and bioavailability. Studies have shown that this compound exhibits moderate activity against certain enzymes involved in neurodegenerative diseases, making it a candidate for further exploration in preclinical models.

In addition to its pharmaceutical potential, 4-(4-propoxyphenyl)thiazol-2-ylamine has been investigated for its electronic properties in organic electronics. The compound's ability to act as an electron-deficient acceptor makes it a suitable candidate for use in organic field-effect transistors (OFETs) and photovoltaic devices. Recent research has demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its application in flexible electronics.

The structural versatility of 4-(4-propoxyphenyl)thiazol-2-ylamine also lends itself to applications in agrochemicals. Its ability to inhibit specific plant pathogens has been explored, with promising results in laboratory assays. Furthermore, the compound's stability under various environmental conditions suggests its potential as a component in sustainable agricultural practices.

From a mechanistic standpoint, the reactivity of 4-(4-propoxyphenyl)thiazol-2-ylamine is influenced by the electron-donating propoxy group on the phenyl ring. This substituent modulates the electronic environment of the thiazole ring, affecting both nucleophilic and electrophilic interactions. Recent computational studies have provided insights into the molecular orbitals and reactivity profiles of this compound, offering valuable guidance for its use in catalytic cycles and cross-coupling reactions.

In terms of safety and handling, 4-(4-propoxyphenyl)thiazol-2-ylium is generally considered non-hazardous under normal conditions; however, standard precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

The study of CAS No. 15850–30–3 continues to evolve with advancements in analytical techniques and computational modeling. Its unique combination of structural features positions it as a valuable building block in diverse chemical sectors.